3-N-[5-(4-fluoroanilino)isoquinolin-8-yl]-1-phenylpyrazole-3,5-dicarboxamide

• IUPAC Name: 3-N-[5-(4-fluoroanilino)isoquinolin-8-yl]-1-phenylpyrazole-3,5-dicarboxamide
• InChI: InChI=1S/C26H19FN6O2/c27-16-6-8-17(9-7-16)30-21-10-11-22(20-15-29-13-12-19(20)21)31-26(35)23-14-24(25(28)34)33(32-23)18-4-2-1-3-5-18/h1-15,30H,(H2,28,34)(H,31,35)
• InChI Key: DOTOCTYPGFMFRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=CC(=N2)C(=O)NC3=C4C=NC=CC4=C(C=C3)NC5=CC=C(C=C5)F)C(=O)N
• Molecular Formula: C26H19FN6O2
• Molecular Weight: 466.5 g/mol

Description

3-N-[5-(4-fluoroanilino)isoquinolin-8-yl]-1-phenylpyrazole-3,5-dicarboxamide, also known as FIPI, is a small molecule inhibitor that has been extensively studied for its potential use in various scientific research applications. This compound has shown promising results in inhibiting the activity of phosphatidylinositol 4-phosphate 5-kinase (PIP5K), an enzyme that plays a crucial role in the regulation of various cellular processes.

Mechanism of Action

3-N-[5-(4-fluoroanilino)isoquinolin-8-yl]-1-phenylpyrazole-3,5-dicarboxamide inhibits the activity of PIP5K by binding to its catalytic domain. This binding prevents the enzyme from phosphorylating phosphatidylinositol 4-phosphate (PI4P) to form PIP2. As a result, the levels of PIP2 in the cell are reduced, leading to the disruption of various cellular processes that are regulated by PIP2.
Biochemical and Physiological Effects
3-N-[5-(4-fluoroanilino)isoquinolin-8-yl]-1-phenylpyrazole-3,5-dicarboxamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the formation of lamellipodia and filopodia, which are important for cell migration and adhesion. 3-N-[5-(4-fluoroanilino)isoquinolin-8-yl]-1-phenylpyrazole-3,5-dicarboxamide has also been shown to inhibit the activity of ion channels, including TRPC6 and KCNQ channels. Additionally, 3-N-[5-(4-fluoroanilino)isoquinolin-8-yl]-1-phenylpyrazole-3,5-dicarboxamide has been shown to inhibit the release of insulin from pancreatic beta cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-N-[5-(4-fluoroanilino)isoquinolin-8-yl]-1-phenylpyrazole-3,5-dicarboxamide in lab experiments is its specificity for PIP5K. This specificity allows researchers to study the role of PIP5K in various cellular processes without affecting other enzymes that are involved in the regulation of these processes. However, one of the limitations of using 3-N-[5-(4-fluoroanilino)isoquinolin-8-yl]-1-phenylpyrazole-3,5-dicarboxamide in lab experiments is its potential toxicity. 3-N-[5-(4-fluoroanilino)isoquinolin-8-yl]-1-phenylpyrazole-3,5-dicarboxamide has been shown to induce cell death in some cell types, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-N-[5-(4-fluoroanilino)isoquinolin-8-yl]-1-phenylpyrazole-3,5-dicarboxamide. One area of research is the development of more potent and selective inhibitors of PIP5K. Another area of research is the study of the role of PIP5K in various diseases, including cancer and diabetes. Additionally, the potential use of 3-N-[5-(4-fluoroanilino)isoquinolin-8-yl]-1-phenylpyrazole-3,5-dicarboxamide in the treatment of these diseases should be explored further. Finally, the development of new methods for the delivery of 3-N-[5-(4-fluoroanilino)isoquinolin-8-yl]-1-phenylpyrazole-3,5-dicarboxamide to specific tissues and cells should be investigated to improve its efficacy and reduce potential toxicity.
Conclusion
In conclusion, 3-N-[5-(4-fluoroanilino)isoquinolin-8-yl]-1-phenylpyrazole-3,5-dicarboxamide is a small molecule inhibitor that has shown promising results in inhibiting the activity of PIP5K, an enzyme that plays a crucial role in the regulation of various cellular processes. 3-N-[5-(4-fluoroanilino)isoquinolin-8-yl]-1-phenylpyrazole-3,5-dicarboxamide has been extensively studied for its potential use in various scientific research applications, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 3-N-[5-(4-fluoroanilino)isoquinolin-8-yl]-1-phenylpyrazole-3,5-dicarboxamide in various scientific research applications.

Synthesis Methods

The synthesis of 3-N-[5-(4-fluoroanilino)isoquinolin-8-yl]-1-phenylpyrazole-3,5-dicarboxamide involves a multi-step process that includes the reaction of 4-fluoroaniline with 5-bromoisoquinoline, followed by the reaction of the resulting compound with phenylpyrazole-3,5-dicarboxylic acid. The final product is obtained after purification using column chromatography. The chemical structure of 3-N-[5-(4-fluoroanilino)isoquinolin-8-yl]-1-phenylpyrazole-3,5-dicarboxamide is shown below:

Scientific Research Applications

3-N-[5-(4-fluoroanilino)isoquinolin-8-yl]-1-phenylpyrazole-3,5-dicarboxamide has been extensively studied for its potential use in various scientific research applications. One of the major areas of research is the study of the role of PIP5K in various cellular processes. PIP5K is known to regulate the formation of phosphatidylinositol 4,5-bisphosphate (PIP2), a lipid that plays a crucial role in the regulation of various cellular processes, including cytoskeletal dynamics, ion channel activity, and vesicle trafficking. 3-N-[5-(4-fluoroanilino)isoquinolin-8-yl]-1-phenylpyrazole-3,5-dicarboxamide has been shown to inhibit the activity of PIP5K, thereby affecting these cellular processes.